Cas no 1807069-09-5 (Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate)

Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate
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- Inchi: 1S/C11H7F3N2O5/c1-2-20-10(17)6-3-4-8(16(18)19)9(7(6)5-15)21-11(12,13)14/h3-4H,2H2,1H3
- InChI Key: PZVITOJSQUMUAI-UHFFFAOYSA-N
- SMILES: FC(OC1=C(C=CC(C(=O)OCC)=C1C#N)[N+](=O)[O-])(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 453
- Topological Polar Surface Area: 105
- XLogP3: 2.9
Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A015005599-1g |
Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate |
1807069-09-5 | 97% | 1g |
1,579.40 USD | 2021-06-21 |
Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate Related Literature
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F. Aguilera-Granja,L. C. Balbás,A. Vega Phys. Chem. Chem. Phys., 2017,19, 3366-3383
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Jayaraman Jayabharathi,Annadurai Prabhakaran,Chockalingam Karunakaran,Venugopal Thanikachalam,Munusamy Sundharesan RSC Adv., 2016,6, 18718-18736
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Yongjie Li,Mingjin Tang,Xiang Ding,Xinhui Bi RSC Adv., 2017,7, 46866-46873
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Yue Guo,Bochen Liu,Zhao Chen,Weidong Song,Naifan Tian,Wenhai Wu,Xiaokun Fan,Yunfeng Zhan,Fanyuan Meng,Qingguang Zeng J. Mater. Chem. C, 2021,9, 10381-10387
Additional information on Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate
Comprehensive Overview of Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate (CAS No. 1807069-09-5)
Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate (CAS No. 1807069-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyano group, a nitro group, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its ethyl ester functionality further enhances its solubility, facilitating its use in various chemical reactions. Researchers are particularly interested in its potential applications in drug discovery, where its electron-withdrawing groups could improve binding affinity to biological targets.
In recent years, the demand for fluorinated compounds like Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate has surged, driven by their stability and metabolic resistance in medicinal chemistry. This compound’s nitro-aromatic backbone aligns with trends in small-molecule drug development, a hot topic in AI-driven drug design platforms. Questions such as "How do nitro groups affect drug potency?" or "What are the benefits of trifluoromethoxy in agrochemicals?" frequently appear in scientific forums, highlighting its relevance. The CAS No. 1807069-09-5 is often searched alongside terms like "synthetic routes" and "structure-activity relationship," reflecting its niche yet growing importance.
The compound’s cyano group offers a reactive handle for further derivatization, a feature exploited in catalysis and material science. For instance, its incorporation into polymeric matrices could enhance thermal stability, a key concern in sustainable material development. Environmental scientists also explore its degradation pathways, addressing queries like "Are nitroaromatics biodegradable?"—a pressing issue given the focus on green chemistry. Analytical techniques such as HPLC and NMR are routinely employed to characterize its purity, ensuring compliance with industry standards.
From a commercial perspective, Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate is cataloged by suppliers specializing in high-value intermediates. Its synthesis typically involves multistep organic reactions, including esterification and nitration, topics frequently discussed in patent literature. The compound’s CAS number (1807069-09-5) serves as a critical identifier for regulatory documentation and inventory management. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this are pivotal for creating tailored therapeutics, aligning with searches for "custom synthesis services."
In conclusion, Ethyl 2-cyano-4-nitro-3-(trifluoromethoxy)benzoate exemplifies the intersection of structural complexity and practical utility. Its role in advancing drug discovery and material innovation underscores its value, while its CAS No. 1807069-09-5 ensures traceability in global supply chains. As research into fluorinated and nitro-functionalized compounds expands, this compound will likely remain a focal point for scientific and industrial progress.
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